Cas no 2172580-79-7 (1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid)

1-(3-Hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid is a structurally unique compound featuring a cyclohexane core substituted with a carboxylic acid group and a 3-hydroxyoxetane moiety. The presence of the oxetane ring enhances its reactivity and potential as an intermediate in pharmaceutical or fine chemical synthesis. The hydroxyl group on the oxetane provides a handle for further functionalization, while the dimethyl substitution on the cyclohexane ring contributes to steric and electronic modulation. This compound may be of interest in medicinal chemistry for its balanced lipophilicity and polarity, making it a candidate for prodrug development or as a building block in drug discovery.
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid structure
2172580-79-7 structure
Product Name:1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
CAS No:2172580-79-7
MF:C12H20O4
MW:228.284804344177
CID:6524452
PubChem ID:165836162
Update Time:2025-06-09

1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
    • EN300-1630180
    • 2172580-79-7
    • Inchi: 1S/C12H20O4/c1-8-3-9(2)5-11(4-8,10(13)14)12(15)6-16-7-12/h8-9,15H,3-7H2,1-2H3,(H,13,14)
    • InChI Key: IZUMCODZLNPPAC-UHFFFAOYSA-N
    • SMILES: O1CC(C1)(C1(C(=O)O)CC(C)CC(C)C1)O

Computed Properties

  • Exact Mass: 228.13615911g/mol
  • Monoisotopic Mass: 228.13615911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 285
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8Ų

1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1630180-0.05g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
0.05g
$900.0 2023-06-04
Enamine
EN300-1630180-0.1g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
0.1g
$943.0 2023-06-04
Enamine
EN300-1630180-0.25g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
0.25g
$985.0 2023-06-04
Enamine
EN300-1630180-0.5g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
0.5g
$1027.0 2023-06-04
Enamine
EN300-1630180-1.0g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
1g
$1070.0 2023-06-04
Enamine
EN300-1630180-2.5g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
2.5g
$2100.0 2023-06-04
Enamine
EN300-1630180-5.0g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
5g
$3105.0 2023-06-04
Enamine
EN300-1630180-10.0g
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
10g
$4606.0 2023-06-04
Enamine
EN300-1630180-50mg
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
50mg
$900.0 2023-09-22
Enamine
EN300-1630180-100mg
1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid
2172580-79-7
100mg
$943.0 2023-09-22

Additional information on 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid

Recent Advances in the Study of 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2172580-79-7)

The compound 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid (CAS: 2172580-79-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are crucial for its application in drug development. The compound's oxetane ring, in particular, has been a focal point due to its role in enhancing metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In terms of biological activity, preliminary in vitro and in vivo studies have demonstrated that 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid exhibits promising anti-inflammatory and analgesic properties. Mechanistic studies suggest that it modulates key signaling pathways involved in inflammation, such as the NF-κB pathway, which could make it a potential candidate for treating chronic inflammatory diseases. Additionally, its low toxicity profile in preclinical models further supports its therapeutic potential.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Recent findings indicate that it may cross the blood-brain barrier (BBB) effectively, a critical factor for CNS drug development. Researchers are exploring its effects on neurotransmitter systems and its potential to mitigate neurodegenerative processes, although further studies are needed to confirm these observations.

Despite these promising results, challenges remain in the development of 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid as a drug. Issues such as scalability of synthesis, pharmacokinetic optimization, and comprehensive safety profiling need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 1-(3-hydroxyoxetan-3-yl)-3,5-dimethylcyclohexane-1-carboxylic acid represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural attributes and promising biological activities position it as a molecule of high interest for future research. Continued investigation into its mechanisms of action and therapeutic potential will be essential to fully realize its value in the pharmaceutical landscape.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD